Cas no 118974-81-5 (6H-Purin-6-one,1,9-dihydro-, 7-oxide)

• Product name: 6H-Purin-6-one,1,9-dihydro-, 7-oxide
• CAS No: 118974-81-5
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• CID: 224897
• PubChem ID: 135600317

6H-Purin-6-one,1,9-dihydro-, 7-oxide Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,9-dihydro-, 7-oxide
• 1,9-Dihydro-6H-purin-6-one 7-oxide
• 7-hydroxy-3H-purin-6-one
• 7-hydroxy-3,7-dihydro-6H-purin-6-one
• hypoxanthine 7-N-oxide
• 118974-81-5
• 7-hydroxy-1H-purin-6-one
• DTXSID90922823
• 6H-Purin-6-one, 1,9-dihydro-, 7-oxide
• 7H-Purine-6,7-diol

• Inchi： InChI=1S/C5H4N4O2/c10-5-3-4(6-1-7-5)8-2-9(3)11/h1-2,11H,(H,6,7,10)
• InChI Key： RBAILXDIIWBFAV-UHFFFAOYSA-N
• SMILES： O=C1N=CNC2N=CN(O)C1=2

Computed Properties

• Exact Mass: 152.03352
• Monoisotopic Mass: 152.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 2.01
• Boiling Point: 547.4°Cat760mmHg
• Flash Point: 284.8°C
• Refractive Index: 1.908
• PSA: 79.51